Cas no 1955562-11-4 (8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride)

8-Bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride is a brominated benzopyran derivative with a primary amine functionality, stabilized as its hydrochloride salt. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The bromine substituent enhances reactivity for further functionalization, while the hydrochloride salt improves stability and solubility in polar solvents. Its rigid benzopyran scaffold offers structural diversity for medicinal chemistry applications, including potential CNS-targeting agents. The compound's well-defined crystalline form facilitates purification and characterization, ensuring reproducibility in research settings. Its synthetic utility lies in the versatility of the amine group for derivatization, making it a useful building block in heterocyclic chemistry.
8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride structure
1955562-11-4 structure
Product Name:8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
CAS No:1955562-11-4
MF:C9H11BrClNO
MW:264.54674077034
MDL:MFCD08544291
CID:5071272
PubChem ID:71432700
Update Time:2025-05-21

8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-Bromo-chroman-4-ylamine hydrochloride
    • 8-Bromochroman-4-amine hydrochloride
    • 8-Bromochroman-4-amine HCl
    • 8-BROMO-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-AMINE HYDROCHLORIDE
    • 8-bromo-chroman-4-amine HCl
    • 8-Bromochroman-4-ylamine hydrochloride
    • SB44583
    • Y10708
    • 8-bromo-3,4-dihydro-2H-chromen-4-amine;hydrochloride
    • AS-83974
    • MFCD08544291
    • 8-Bromochroman-4-aminehydrochloride
    • 1955562-11-4
    • EN300-201002
    • CS-0131573
    • 8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
    • MDL: MFCD08544291
    • Inchi: 1S/C9H10BrNO.ClH/c10-7-3-1-2-6-8(11)4-5-12-9(6)7;/h1-3,8H,4-5,11H2;1H
    • InChI Key: GQVQWQSPIBHZSG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1OCCC2N.Cl

Computed Properties

  • Exact Mass: 262.97125 g/mol
  • Monoisotopic Mass: 262.97125 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • Molecular Weight: 264.54

8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride Pricemore >>

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Additional information on 8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride

8-Bromo-3,4-Dihydro-2H-1-Benzopyran-4-Amine Hydrochloride: A Comprehensive Overview

The compound 8-bromo-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride, identified by the CAS number CAS No. 1955562-11-4, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzopyrans, which are known for their versatile structures and diverse biological activities. Recent studies have highlighted its role in pharmacological research, particularly in the development of novel therapeutic agents.

The structural elucidation of 8-bromo-3,4-dihydro-2H-1-benzopyran reveals a unique arrangement of functional groups. The presence of a bromine atom at the 8-position introduces significant electronic effects, which can influence the compound's reactivity and stability. Additionally, the hydrochloride salt form suggests that this compound is often used in its protonated state, which may enhance its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-bromo derivatives. Researchers have employed various methodologies, including oxidative coupling and ring-closing reactions, to construct the benzopyran framework. These methods not only improve yield but also allow for precise control over the substitution patterns, which is critical for optimizing biological activity.

In terms of pharmacological applications, 8-bromo benzopyrans have shown promise as potential candidates for treating neurodegenerative diseases. Studies indicate that these compounds may modulate key signaling pathways involved in neuronal protection and regeneration. Furthermore, their ability to cross the blood-brain barrier makes them particularly attractive for central nervous system-related therapies.

The physicochemical properties of CAS No. 1955562-11-4 are equally noteworthy. Its melting point and solubility characteristics make it suitable for formulation into various drug delivery systems. Recent research has explored its use in nanotechnology-based drug delivery platforms, which could enhance its efficacy and reduce side effects.

In conclusion, 8-bromo-3,4-dihydro-2H-1-benzopyran represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. With ongoing research uncovering new insights into its structure-function relationships and pharmacokinetics, this compound holds immense potential for advancing medical science.

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